Cas no 1370041-49-8 ((7-Methylquinolin-3-yl)boronic acid)

• Product Name: (7-Methylquinolin-3-yl)boronic acid
• CAS No: 1370041-49-8
• MF: C₁₀H₁₀BNO₂
• MW: 187.0029
• CID: 4741383
• Update Time: 2020-09-09

(7-Methylquinolin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-(7-methyl-3-quinolinyl)-
• (7-Methylquinolin-3-yl)boronic acid

• Inchi： 1S/C10H10BNO2/c1-7-2-3-8-5-9(11(13)14)6-12-10(8)4-7/h2-6,13-14H,1H3
• InChI Key： MYBGGJVJAOBNSA-UHFFFAOYSA-N
• SMILES： O([H])B(C1C([H])=NC2C([H])=C(C([H])([H])[H])C([H])=C([H])C=2C=1[H])O[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Topological Polar Surface Area: 53.4